Cas no 1346605-36-4 (3-Isobutyl-7-chloro-pyrazolo4,3-dpyrimidine)

• Product Name: 3-Isobutyl-7-chloro-pyrazolo4,3-dpyrimidine
• CAS No: 1346605-36-4
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• CID: 3168483
• PubChem ID: 71749539
• Update Time: 2025-10-10

3-Isobutyl-7-chloro-pyrazolo4,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Isobutyl-7-chloro-pyrazolo[4,3-d]pyrimidine
• 3-Isobutyl-7-chloro-pyrazolo4,3-dpyrimidine
• 1346605-36-4
• 7-Chloro-3-isobutyl-1H-pyrazolo[4,3-d]pyrimidine
• 7-CHLORO-3-(2-METHYLPROPYL)-1H-PYRAZOLO[4,3-D]PYRIMIDINE

• Inchi： 1S/C9H11ClN4/c1-5(2)3-6-7-8(14-13-6)9(10)12-4-11-7/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： LIDTUXAZDFRDOC-UHFFFAOYSA-N
• SMILES： ClC1C2C(=C(CC(C)C)NN=2)N=CN=1

Computed Properties

• Exact Mass: 210.0672241Da
• Monoisotopic Mass: 210.0672241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5Ų

Additional information on 3-Isobutyl-7-chloro-pyrazolo4,3-dpyrimidine

3-Isobutyl-7-chloro-pyrazolo[4,3-d]pyrimidine (CAS No. 1346605-36-4): A Comprehensive Overview

In the realm of pharmaceutical and biochemical research, 3-Isobutyl-7-chloro-pyrazolo[4,3-d]pyrimidine (CAS No. 1346605-36-4) has emerged as a compound of significant interest. This heterocyclic molecule, belonging to the pyrazolopyrimidine family, is widely studied for its potential applications in drug discovery and development. Its unique structural features, including the isobutyl and chloro substituents, contribute to its distinct chemical properties and biological activity.

Researchers are particularly intrigued by the pharmacological potential of 3-Isobutyl-7-chloro-pyrazolo[4,3-d]pyrimidine, especially in the context of kinase inhibition and signal transduction modulation. Kinases play a pivotal role in cellular processes, and dysregulation of these enzymes is often linked to various diseases. The compound's ability to interact with specific kinase targets makes it a valuable candidate for further investigation in therapeutic areas such as oncology and inflammation.

The synthesis of 3-Isobutyl-7-chloro-pyrazolo[4,3-d]pyrimidine involves sophisticated organic chemistry techniques, including multi-step reactions and purification processes. Its chemical stability and solubility profile are critical factors that influence its applicability in both in vitro and in vivo studies. These characteristics are often optimized to enhance bioavailability and efficacy, which are key considerations in drug development pipelines.

In recent years, the scientific community has shown growing interest in pyrazolopyrimidine derivatives, driven by their versatility and potential to address unmet medical needs. Searches for terms like "pyrazolopyrimidine kinase inhibitors" and "CAS 1346605-36-4 applications" have surged, reflecting the compound's relevance in contemporary research. Additionally, questions such as "How does 3-Isobutyl-7-chloro-pyrazolo[4,3-d]pyrimidine interact with cellular targets?" or "What are the latest advancements in pyrazolopyrimidine-based therapeutics?" highlight the curiosity surrounding this molecule.

From a commercial perspective, 3-Isobutyl-7-chloro-pyrazolo[4,3-d]pyrimidine is available through specialized chemical suppliers, catering to academic and industrial researchers. Its procurement often requires adherence to stringent quality control measures to ensure purity and consistency, which are paramount for reproducible experimental outcomes. The compound's structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to design analogs with improved therapeutic profiles.

Looking ahead, the exploration of 3-Isobutyl-7-chloro-pyrazolo[4,3-d]pyrimidine is expected to expand, particularly in personalized medicine and targeted therapy. As computational tools like AI-driven drug design gain traction, the integration of such technologies could accelerate the identification of novel applications for this compound. Furthermore, collaborations between academia and industry are likely to drive innovation, paving the way for breakthroughs in treating complex diseases.

In summary, 3-Isobutyl-7-chloro-pyrazolo[4,3-d]pyrimidine (CAS No. 1346605-36-4) represents a promising scaffold in modern medicinal chemistry. Its multifaceted potential, coupled with ongoing research advancements, positions it as a compound worthy of continued attention. Whether in the context of kinase inhibition, drug discovery, or chemical biology, this molecule exemplifies the intersection of innovation and scientific inquiry.